70-00-8

Trifluorothymidine

In Stock

• CAS RN:
• 70-00-8

• Formula:
• C10H11F3N2O5

• InChI:
• InChI=1S/C10H11F3N2O5/c11-10(12,13)4-2-15(9(19)14-8(4)18)7-1-5(17)6(3-16)20-7/h2,5-7,16-17H,1,3H2,(H,14,18,19)/t5-,6+,7+/m0/s1

• InChIKey:
• VSQQQLOSPVPRAZ-RRKCRQDMSA-N

• Trifluorothymidine is a derivative of thymidine that exhibits antiviral and anticancer activity by inhibiting thymidylate synthase, thereby blocking nucleic acid synthesis, and by incorporating into DNA, which leads to DNA damage and apoptosis.
  Trifluorothymidine is an inhibitor of TS (thymidylate synthase). It is also a substrate used to study the specificity and kinetics of thymidine kinases. Acts as an anti-herpesvirus drug by blocking viral DNA replication. Decreases CRISPR-mediated HDR (homology-directed repair) efficiency.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Ph...

3-(1H-imidazol-2-yl)pyridine

In Stock

• CAS RN:
• 13570-00-8

• Formula:
• C8H7N3

• InChI:
• InChI=1S/C8H7N3/c1-2-7(6-9-3-1)8-10-4-5-11-8/h1-6H,(H,10,11)

• InChIKey:
• ZQZJULZPQACTES-UHFFFAOYSA-N

• 3-(1H-imidazol-2-yl)pyridine is a useful research compound. Its molecular formula is C8H7N3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.

Bromochloroiodomethane

In Stock

• CAS RN:
• 34970-00-8

• Formula:
• CHBrClI

• InChI:
• InChI=1S/CHBrClI/c2-1(3)4/h1H

• InChIKey:
• WUHPSARYLVYQOT-UHFFFAOYSA-N

• Bromochloroiodomethane is a natural product found in Asparagopsis taxiformis with data available.

(R)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid hydrochloride hydrate

In Stock

• CAS RN:
• 204070-00-8

• Formula:
• C11H25ClN4O5

• InChI:
• InChI=1S/C11H22N4O4.ClH.H2O/c1-11(2,3)19-10(18)15-7(8(16)17)5-4-6-14-9(12)13;;/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)(H4,12,13,14);1H;1H2/t7-;;/m1../s1

• InChIKey:
• OVXLPYFDJUFEHQ-XCUBXKJBSA-N

• (R)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid hydrochloride hydrate is a useful research compound. Its molecular formula is C11H25ClN4O5 and its molecular weight is 328.79 g/mol. The purity is usually 95%.

3-(2,3-dihydro-1H-indol-1-yl)-1-(2-ethylphenyl)pyrrolidine-2,5-dione

• CAS RN:
• 500270-00-8

• Formula:
• C20H20N2O2

• InChI:
• InChI=1S/C20H20N2O2/c1-2-14-7-3-6-10-17(14)22-19(23)13-18(20(22)24)21-12-11-15-8-4-5-9-16(15)21/h3-10,18H,2,11-13H2,1H3

• InChIKey:
• NDMDOKGXTXLLFZ-UHFFFAOYSA-N

• 3-(2,3-dihydro-1H-indol-1-yl)-1-(2-ethylphenyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C20H20N2O2 and its molecular weight is 320.4g/mol. The purity is usually 95%.

Tert-butyl 5-(aminomethyl)indoline-1-carboxylate

In Stock

• CAS RN:
• 885270-00-8

• Formula:
• C14H20N2O2

• InChI:
• InChI=1S/C14H20N2O2/c1-14(2,3)18-13(17)16-7-6-11-8-10(9-15)4-5-12(11)16/h4-5,8H,6-7,9,15H2,1-3H3

• InChIKey:
• GTEVTJRBLUFOKF-UHFFFAOYSA-N

• Tert-butyl 5-(aminomethyl)indoline-1-carboxylate is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)cyclohexanecarboxamide

In Stock

• CAS RN:
• 681270-00-8

• Formula:
• C24H29N3O4S

• InChI:
• InChI=1S/C24H29N3O4S/c28-23-8-4-7-22-19-13-17(15-27(22)23)14-26(16-19)32(30,31)21-11-9-20(10-12-21)25-24(29)18-5-2-1-3-6-18/h4,7-12,17-19H,1-3,5-6,13-16H2,(H,25,29)

• InChIKey:
• KXYUFZAEVCHXCQ-UHFFFAOYSA-N

• N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C24H29N3O4S and its molecular weight is 455.57. The purity is usually 95%.

5-(Furan-2-yl(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851970-00-8

• Formula:
• C15H19N5O2S

• InChI:
• InChI=1S/C15H19N5O2S/c1-10-16-15-20(17-10)14(21)13(23-15)12(11-4-3-9-22-11)19-7-5-18(2)6-8-19/h3-4,9,12,21H,5-8H2,1-2H3

• InChIKey:
• MICYWOFHCRGNFN-UHFFFAOYSA-N

• 5-(Furan-2-yl(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C15H19N5O2S and its molecular weight is 333.41. The purity is usually 95%.

N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

In Stock

• CAS RN:
• 869070-00-8

• Formula:
• C21H22N2O4S2

• InChI:
• InChI=1S/C21H22N2O4S2/c1-14-4-3-5-16(12-14)21-23-15(2)20(28-21)8-9-22-29(24,25)17-6-7-18-19(13-17)27-11-10-26-18/h3-7,12-13,22H,8-11H2,1-2H3

• InChIKey:
• MBJCBBDEVCVLEN-UHFFFAOYSA-N

• N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C21H22N2O4S2 and its molecular weight is 430.54. The purity is usually 95%.

3,4-dichloro-N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide

In Stock

• CAS RN:
• 953170-00-8

• Formula:
• C17H18Cl2N2O

• InChI:
• InChI=1S/C17H18Cl2N2O/c1-21(2)14-6-3-12(4-7-14)9-10-20-17(22)13-5-8-15(18)16(19)11-13/h3-8,11H,9-10H2,1-2H3,(H,20,22)

• InChIKey:
• WLNBFEXEHZXPEY-UHFFFAOYSA-N

• 3,4-dichloro-N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide is a useful research compound. Its molecular formula is C17H18Cl2N2O and its molecular weight is 337.2 g/mol. The purity is usually 95%.

3-(1H-Pyrrol-1-yl)benzenesulfonamide

In Stock

• CAS RN:
• 131970-00-8

• Formula:
• C10H10N2O2S

• InChI:
• InChI=1S/C10H10N2O2S/c11-15(13,14)10-5-3-4-9(8-10)12-6-1-2-7-12/h1-8H,(H2,11,13,14)

• InChIKey:
• NJYJIILLMKJLIM-UHFFFAOYSA-N

• 3-(1H-Pyrrol-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C10H10N2O2S and its molecular weight is 222.27 g/mol. The purity is usually 95%.

4-Fluoro-4'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898770-00-8

• Formula:
• C18H18FNO2

• InChI:
• InChI=1S/C18H18FNO2/c19-17-7-5-16(6-8-17)18(21)15-3-1-14(2-4-15)13-20-9-11-22-12-10-20/h1-8H,9-13H2

• InChIKey:
• MSMWDSCONADHTH-UHFFFAOYSA-N

• 4-Fluoro-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H18FNO2 and its molecular weight is 299.3 g/mol. The purity is usually 95%.

(S)-2-(Aminomethyl)-4-isobutyloxazol-5(4H)-one

Usually In Stock

• CAS RN:
• 738570-00-8

• Formula:
• C8H14N2O2

• InChI:
• InChI=1S/C8H14N2O2/c1-5(2)3-6-8(11)12-7(4-9)10-6/h5-6H,3-4,9H2,1-2H3

• InChIKey:
• MWOBPLZDKMCEHI-UHFFFAOYSA-N

• (S)-2-(Aminomethyl)-4-isobutyloxazol-5(4H)-one is a useful research compound. Its molecular formula is C8H14N2O2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.

3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]cyclobutane-1-carboxylic acid

In Stock

• CAS RN:
• 2353570-00-8

• Formula:
• C22H23NO4

• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]cyclobutane-1-carboxylic acid is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.4. The purity is usually 95%.

N-cyclopentyl-2-(2-((3-ethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-4-propyl-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

In Stock

• CAS RN:
• 1242970-00-8

• Formula:
• C28H32N6O4

• InChI:
• InChI=1S/C28H32N6O4/c1-3-14-32-26(37)22-13-12-19(25(36)30-20-9-5-6-10-20)16-23(22)34-27(32)31-33(28(34)38)17-24(35)29-21-11-7-8-18(4-2)15-21/h7-8,11-13,15-16,20H,3-6,9-10,14,17H2,1-2H3,(H,29,35)(H,30,36)

• N-cyclopentyl-2-(2-((3-ethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-4-propyl-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C28H32N6O4 and its molecular weight is 516.602. The purity is usually 95%.

1-{4-[5-(2-Chloro-6-fluorobenzyl)-6-ethyl-2-isopropyl-4-pyrimidinyl]piperazino}-2-methyl-1-propanone

• CAS RN:
• 1263170-00-8

• Formula:
• C24H32ClFN4O

• InChI:
• InChI=1S/C24H32ClFN4O/c1-6-21-18(14-17-19(25)8-7-9-20(17)26)23(28-22(27-21)15(2)3)29-10-12-30(13-11-29)24(31)16(4)5/h7-9,15-16H,6,10-14H2,1-5H3

• InChIKey:
• KCKYNLVWDOAWAT-UHFFFAOYSA-N

• 1-{4-[5-(2-Chloro-6-fluorobenzyl)-6-ethyl-2-isopropyl-4-pyrimidinyl]piperazino}-2-methyl-1-propanone is a useful research compound. Its molecular formula is C24H32ClFN4O and its molecular weight is 447.0. The purity is usually 95%.

3-Amino-3-(4-fluoronaphthalen-1-yl)propanoic acid hydrochloride

In Stock

• CAS RN:
• 1810070-00-8

• Formula:
• C13H13ClFNO2

• InChI:
• InChI=1S/C13H12FNO2.ClH/c14-11-6-5-10(12(15)7-13(16)17)8-3-1-2-4-9(8)11;/h1-6,12H,7,15H2,(H,16,17);1H

• InChIKey:
• UEXQFINGQDQACH-UHFFFAOYSA-N

• 3-Amino-3-(4-fluoronaphthalen-1-yl)propanoic acid hydrochloride is a useful research compound. Its molecular formula is C13H13ClFNO2 and its molecular weight is 269.70. The purity is usually 95%.

2-(3,4-Dichlorobenzoyl)-6-methylpyridine

In Stock

• CAS RN:
• 1187170-00-8

• Formula:
• C13H9Cl2NO

• InChI:
• InChI=1S/C13H9Cl2NO/c1-8-3-2-4-12(16-8)13(17)9-5-6-10(14)11(15)7-9/h2-7H,1H3

• InChIKey:
• HQLDCPGQMNTEHT-UHFFFAOYSA-N

• 2-(3,4-Dichlorobenzoyl)-6-methylpyridine is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.

3-acetyl-N-(2-(furan-3-yl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797270-00-8

• Formula:
• C14H15NO4S

• InChI:
• InChI=1S/C14H15NO4S/c1-11(16)13-3-2-4-14(9-13)20(17,18)15-7-5-12-6-8-19-10-12/h2-4,6,8-10,15H,5,7H2,1H3

• InChIKey:
• XELBIWLVMPAWJK-UHFFFAOYSA-N

• 3-acetyl-N-(2-(furan-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H15NO4S and its molecular weight is 293.34. The purity is usually 95%.